Cas no 155514-73-1 (1H-Isoindole-1,3(2H)-dione, 2-[(3,4-dimethoxyphenyl)methyl]-)

1H-Isoindole-1,3(2H)-dione, 2-[(3,4-dimethoxyphenyl)methyl]- structure
155514-73-1 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 2-[(3,4-dimethoxyphenyl)methyl]-
CAS No:155514-73-1
MF:C17H15NO4
MW:297.305304765701
CID:1330018
PubChem ID:3667437
Update Time:2025-04-20

1H-Isoindole-1,3(2H)-dione, 2-[(3,4-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-[(3,4-dimethoxyphenyl)methyl]-
    • 1H-Isoindole-1,3(2H)-dione,2-[(3,4-dimethoxyphenyl)methyl]
    • 155514-73-1
    • BGMFITRVNYZGRJ-UHFFFAOYSA-N
    • Cerep_004973
    • 1-phthalimido-1-(3',4'-dimethoxyphenyl)methane
    • AKOS003277878
    • 2-(3,4-Dimethoxybenzyl)isoindoline-1,3-dione
    • SCHEMBL4854039
    • SB64954
    • MixCom2_000233
    • 2-[(3,4-dimethoxyphenyl)methyl]isoindole-1,3-dione
    • Inchi: 1S/C17H15NO4/c1-21-14-8-7-11(9-15(14)22-2)10-18-16(19)12-5-3-4-6-13(12)17(18)20/h3-9H,10H2,1-2H3
    • InChI Key: BGMFITRVNYZGRJ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1CC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

  • Exact Mass: 297.10015
  • Monoisotopic Mass: 297.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.84

1H-Isoindole-1,3(2H)-dione, 2-[(3,4-dimethoxyphenyl)methyl]- Pricemore >>

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